Cas no 98123-77-4 (1,2,4-Triazolo[3,4-a]phthalazine, 6-chloro-3-(4-methoxyphenyl)-)
98123-77-4 structure
Product Name:1,2,4-Triazolo[3,4-a]phthalazine, 6-chloro-3-(4-methoxyphenyl)-
CAS No:98123-77-4
MF:C16H11ClN4O
MW:310.737741708755
CID:1990045
PubChem ID:712689
Update Time:2025-04-21
1,2,4-Triazolo[3,4-a]phthalazine, 6-chloro-3-(4-methoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4-Triazolo[3,4-a]phthalazine, 6-chloro-3-(4-methoxyphenyl)-
- 6-chloro-3-(4-Methoxy-phenyl)-[1,2,4]triazolo[3,4-a]phthalazine
- 98123-77-4
- 6-chloro-3-(4-methoxyphenyl)[1,2,4]triazolo[3,4-a]phthalazine
- AG-690/34449032
- STK066379
- ZHGVCXDOKBSJBV-UHFFFAOYSA-N
- EU-0041463
- DB-333411
- CCG-18370
- SR-01000461580
- SCHEMBL496814
- 6-chloro-3-(4-methoxyphenyl)-[1,2,4]triazolo[3,4-a]phthalazine
- SR-01000461580-1
- BRD-K72379720-001-01-3
- AKOS000601807
- 4-(6-chloro[1,2,4]triazolo[3,4-a]phthalazin-3-yl)phenyl methyl ether
- 6-Chloro-3-(4-methoxyphenyl)-1,2,4-triazolo[3,4-a]phthalazine
- 6-chloro-3-(4-methoxy-phenyl)[1,2,4]triazolo[3,4-a]phthalazine
-
- Inchi: 1S/C16H11ClN4O/c1-22-11-8-6-10(7-9-11)15-18-19-16-13-5-3-2-4-12(13)14(17)20-21(15)16/h2-9H,1H3
- InChI Key: ZHGVCXDOKBSJBV-UHFFFAOYSA-N
- SMILES: ClC1C2C=CC=CC=2C2=NN=C(C3C=CC(=CC=3)OC)N2N=1
Computed Properties
- Exact Mass: 310.0621387Da
- Monoisotopic Mass: 310.0621387Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 390
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 52.3Ų
1,2,4-Triazolo[3,4-a]phthalazine, 6-chloro-3-(4-methoxyphenyl)- Related Literature
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Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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